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Compound of Interest

Compound Name: 2-Bromo-6-methylpyridine

Cat. No.: B113505 Get Quote

Technical Guide: 2-Bromo-6-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-6-methylpyridine, a key

building block in organic synthesis, particularly in the development of pharmaceuticals and

agrochemicals. This document outlines its core physicochemical properties, a detailed

synthesis protocol, and its applications in chemical reactions.

Core Properties of 2-Bromo-6-methylpyridine
2-Bromo-6-methylpyridine is a substituted pyridine derivative widely utilized as an

intermediate in the synthesis of more complex molecules. Its chemical structure, featuring both

a bromine atom and a methyl group on the pyridine ring, allows for a variety of chemical

transformations.

Physicochemical Data
The fundamental molecular and physical properties of 2-Bromo-6-methylpyridine are

summarized in the table below for easy reference.
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Property Value

Molecular Formula C₆H₆BrN[1][2][3][4]

Molecular Weight 172.02 g/mol [1][4][5]

CAS Number 5315-25-3[1][2]

Appearance Colorless to light yellow clear liquid[2]

Boiling Point 102-103 °C at 20 mmHg[2][5]

Density 1.512 g/mL at 25 °C[2][5]

Refractive Index n20/D 1.562[2][5]

Synthesis of 2-Bromo-6-methylpyridine
A common and effective method for the synthesis of 2-Bromo-6-methylpyridine is through the

diazotization of 2-amino-6-methylpyridine, followed by a Sandmeyer-type reaction.[2] The

workflow for this synthesis is depicted in the diagram below.
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Starting Material

Step 1: Diazotization

Step 2: Bromination

Step 3: Work-up

Final Product

2-Amino-6-methylpyridine

HBr (48%)

 Add

Diazonium Salt Intermediate

 Cool to -10°C

Br₂

-10°C to -5°C

NaNO₂ in H₂O

 Stir for 1.5h

 Add dropwise

-10°C to -5°C

 Add dropwise

NaOH in H₂O

 Stir for 1.5h

< 0°C

 Add dropwise

Extraction with Diethyl Ether

Drying and Evaporation

2-Bromo-6-methylpyridine
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Reactants Catalytic System

Reaction Process

Work-up & Purification

Final Product

2-Bromo-6-methylpyridine

Combine reactants, catalyst, and base in solvent

Arylboronic Acid
Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₂CO₃, K₃PO₄)

Solvent
(e.g., Dioxane/H₂O)

Degas with inert gas (Ar or N₂)

Heat reaction mixture
(e.g., 80-100 °C)

Monitor progress (TLC or LC-MS)

Cool to room temperature

Extract with organic solvent

Purify by column chromatography

2-Aryl-6-methylpyridine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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